4-[(dimethylamino)methylene]-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-4-(dimethylaminomethylidene)-2-(4-fluorophenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C12H11FN2O2/c1-15(2)7-10-12(16)17-11(14-10)8-3-5-9(13)6-4-8/h3-7H,1-2H3/b10-7-
• InChI Key: UQBDJLSCEGJZNV-YFHOEESVSA-N
• Canonical SMILES: CN(C)C=C1C(=O)OC(=N1)C2=CC=C(C=C2)F
• Isomeric SMILES: CN(C)/C=C\1/C(=O)OC(=N1)C2=CC=C(C=C2)F
• Molecular Formula: C12H11FN2O2
• Molecular Weight: 234.23 g/mol

Description

4-[(dimethylamino)methylene]-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one, also known as DMO-1, is a chemical compound that has gained significant attention in scientific research due to its potential applications as a fluorescent probe for detecting metal ions.

Mechanism of Action

The mechanism of action of 4-[(dimethylamino)methylene]-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one involves the coordination of the carbonyl oxygen and the nitrogen atom of the oxazole ring with the copper ion, forming a stable complex. This complex results in the fluorescence emission of 4-[(dimethylamino)methylene]-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one, which can be detected and quantified.
Biochemical and Physiological Effects:
4-[(dimethylamino)methylene]-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one has not been found to have any significant biochemical or physiological effects on living organisms. Its use as a fluorescent probe is non-invasive and does not interfere with normal cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(dimethylamino)methylene]-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one is its high selectivity for copper ions, which allows for accurate detection and quantification. Additionally, its fluorescent properties make it easy to detect and measure. However, 4-[(dimethylamino)methylene]-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one has limitations in terms of its sensitivity and detection range. Its use is limited to the detection of copper ions, and it may not be effective in detecting low concentrations of copper ions.

Future Directions

Future research on 4-[(dimethylamino)methylene]-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one could focus on expanding its applications beyond the detection of copper ions. Additionally, efforts could be made to improve its sensitivity and detection range, as well as to explore its potential applications in medical and environmental research.
In conclusion, 4-[(dimethylamino)methylene]-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one is a valuable tool in scientific research due to its potential applications as a fluorescent probe for detecting metal ions, particularly copper ions. Its selectivity and ease of detection make it a valuable tool in biological and environmental research. Future research could focus on expanding its applications and improving its sensitivity and detection range.

Synthesis Methods

The synthesis of 4-[(dimethylamino)methylene]-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one involves the reaction of 4-fluoroaniline with dimethylformamide dimethyl acetal, followed by the addition of ethyl chloroformate and then the reaction with 2-amino-4-methylpentanoic acid. The resulting compound is then oxidized with oxalyl chloride and dimethylformamide to yield 4-[(dimethylamino)methylene]-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one.

Scientific Research Applications

4-[(dimethylamino)methylene]-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one has been widely used as a fluorescent probe for detecting metal ions, particularly copper ions. Its ability to selectively bind to copper ions and emit fluorescence makes it a valuable tool in biological and environmental research. 4-[(dimethylamino)methylene]-2-(4-fluorophenyl)-1,3-oxazol-5(4H)-one has been used to detect copper ions in living cells and tissues, as well as in environmental samples such as water and soil.